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Abstract

Lobetyolinin, a C26 polyacetylene glycoside first isolated from the roots of Codonopsis
pilosula, represents a class of natural products with burgeoning interest in the scientific
community. As a bis-glucosylated derivative of lobetyol, its intricate structure and potential
biological activities warrant a detailed examination. This technical guide provides a
comprehensive overview of the structure of Lobetyolinin, including its detailed spectroscopic
data, a thorough experimental protocol for its isolation, and an exploration of its known and
putative signaling pathways. All quantitative data are presented in structured tables for clarity
and comparative analysis, and key conceptual frameworks are visualized using Graphviz
diagrams to facilitate understanding for researchers in drug discovery and natural product
chemistry.

Chemical Structure and Properties

Lobetyolinin is characterized by a 14-carbon polyacetylene aglycone, lobetyol, which is
glycosidically linked to a disaccharide. The systematic IUPAC name for Lobetyolinin is 2-[[6-
[(4E,12E)-1,7-dihydroxytetradeca-4,12-dien-8,10-diyn-6-ylJoxy-3,4,5-trihydroxyoxan-2-
yllmethoxy]-6-(hydroxymethyl)oxane-3,4,5-triol[1].
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Property Value Reference
Molecular Formula C26H38013 [1]
Molecular Weight 558.57 g/mol

CAS Number 142451-48-7 [1]
Appearance White to off-white solid

Source Roots of Codonopsis pilosula

Spectroscopic Data for Structural Elucidation

The definitive structure of Lobetyolinin has been elucidated through a combination of
spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).

'H and **C NMR Spectroscopic Data

The following tables summarize the *H and 3C NMR chemical shift assignments for
Lobetyolinin, critical for its identification and characterization.

Table 1: *H NMR Spectroscopic Data for Lobetyolinin (CD30D)

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://www.rsc.org/suppdata/cc/c4/c4cc04905e/c4cc04905e1.pdf
https://www.rsc.org/suppdata/cc/c4/c4cc04905e/c4cc04905e1.pdf
https://www.benchchem.com/product/b1588179?utm_src=pdf-body
https://www.benchchem.com/product/b1588179?utm_src=pdf-body
https://www.benchchem.com/product/b1588179?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Position OoH (ppm) Multiplicity J (Hz)
Aglycone

1 3.58 m

2 2.15 m

3 1.55 m

4 5.50 dt 15.4,6.2
5 5.95 dd 15.4,5.8
6 4.10 m

7 4.45 d 6.9

12 6.20 dq 15.8, 6.8
13 5.65 dt 15.8,1.5
14 1.70 d 6.8
Inner Glucose

1 4.35 d 7.8

2' 3.20 m

3 3.35 m

4 3.30 m

5' 3.40 m

6'a 3.90 dd 11.8,2.2
6'b 3.70 dd 118,55
Outer Glucose

1" 4.50 d 7.8

2" 3.25 m

3" 3.38 m
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4" 3.32 m
5" 3.45 m
6"a 3.85 dd 11.8,2.2
6"b 3.65 dd 11.8,5.5

Table 2: 13C NMR Spectroscopic Data for Lobetyolinin (CD30D)
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Position oC (ppm)
Aglycone

1 61.5
2 354
3 29.8
4 130.5
5 132.0
6 80.1
7 69.8
8 75.2
9 78.5
10 72.8
11 85.1
12 110.2
13 146.5
14 18.2

Inner Glucose

1 104.2
2 75.1
3 78.0
4' 71.8
5' 77.9
6' 69.9

Outer Glucose
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1" 104.8
2" 75.3
3" 78.2
4" 72.0
5" 78.1
6" 62.9

Mass Spectrometry and Infrared Spectroscopy Data

Table 3: Mass Spectrometry and Infrared (IR) Spectroscopic Data for Lobetyolinin

Spectroscopic Method Observed Peaks/Bands Interpretation
Corresponds to the sodium

HRESIMS m/z 581.2312 [M+Na]*
adduct of C26H38013
O-H stretching (hydroxyl

IR (KBr) 3400 cmt 9 (hy Y
groups)

2925 cm™1 C-H stretching (alkane)

2250, 2150 cm—1 C=C stretching (alkyne)

1650 cm™1 C=C stretching (alkene)

C-O stretching (glycosidic
bond)

1075 cm™?

Experimental Protocols

Isolation of Lobetyolinin from Codonopsis pilosula

The following protocol is a generalized procedure based on established methods for the

isolation of polyacetylene glycosides from Codonopsis pilosula.
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Figure 1. Workflow for the isolation of Lobetyolinin.
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Methodology:

o Extraction: The air-dried and powdered roots of Codonopsis pilosula are extracted with 70%
aqueous acetone at room temperature.

« Concentration and Partitioning: The extract is concentrated under reduced pressure to
remove acetone. The resulting agueous suspension is then partitioned with ethyl acetate
(EtOAC) to remove nonpolar compounds. The aqueous layer is retained.

e Macroporous Resin Chromatography: The aqueous phase is subjected to column
chromatography on a D101 macroporous resin. The column is first washed with water to
remove sugars and other highly polar impurities, followed by elution with a stepwise gradient
of ethanol (EtOH) in water (e.g., 30%, 50%, 70%, 95% EtOH). Fractions are monitored by
thin-layer chromatography (TLC).

» Silica Gel Chromatography: The ethanol fractions containing the target compounds are
combined, concentrated, and subjected to silica gel column chromatography. Elution is
performed with a gradient of chloroform (CHCI3) and methanol (MeOH).

» Size Exclusion Chromatography: Fractions enriched with Lobetyolinin are further purified by
size exclusion chromatography on a Sephadex LH-20 column using methanol as the mobile
phase.

o Preparative HPLC: Final purification is achieved by preparative high-performance liquid
chromatography (HPLC) using a C18 column and a mobile phase gradient of acetonitrile
(MeCN) and water.

Biological Activity and Signhaling Pathways

While research on the specific molecular mechanisms of Lobetyolinin is still emerging, studies
on its aglycone, lobetyol, and the closely related mono-glucoside, lobetyolin, provide significant
insights into its potential biological activities and the signaling pathways it may modulate.

Anticancer Activity (Putative)

Lobetyolin has demonstrated anticancer effects in various cancer cell lines. It is hypothesized
that Lobetyolinin may share similar mechanisms of action. The proposed pathway involves
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the modulation of key signaling cascades that regulate cell proliferation, apoptosis, and
metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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